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Cat. No.: B15548912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meadoyl-CoA (20:3n-9-CoA) is a C20:3 omega-9 polyunsaturated fatty acyl-CoA that plays a

significant role in lipid metabolism, particularly under conditions of essential fatty acid

deficiency. Its synthesis and subsequent metabolism are tightly regulated by a series of

elongase and desaturase enzymes. Understanding the kinetics and regulation of these

enzymes is crucial for research in nutrition, metabolic disorders, and drug development. These

application notes provide detailed protocols for developing enzymatic assays to study the key

enzymes involved in Meadoyl-CoA metabolism.

Meadoyl-CoA Metabolic Pathway
Meadoyl-CoA is synthesized from oleoyl-CoA (18:1n-9-CoA) through a series of desaturation

and elongation steps. The primary enzymes involved are Fatty Acid Desaturase 2 (FADS2 or

Δ6-desaturase), Elongase of Very Long Chain Fatty Acids 5 (ELOVL5), and Fatty Acid

Desaturase 1 (FADS1 or Δ5-desaturase). Two principal pathways for its synthesis have been

identified.[1]

Pathway 1:

FADS2 (Δ6-desaturase): Oleoyl-CoA (18:1n-9-CoA) is desaturated to 18:2n-9-CoA.
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ELOVL5: 18:2n-9-CoA is elongated to 20:2n-9-CoA.

FADS1 (Δ5-desaturase): 20:2n-9-CoA is desaturated to Meadoyl-CoA (20:3n-9-CoA).

Pathway 2:

ELOVL5: Oleoyl-CoA (18:1n-9-CoA) is elongated to 20:1n-9-CoA.

FADS2 (Δ5-desaturase activity in some contexts): 20:1n-9-CoA is desaturated to 20:2n-9-

CoA.

FADS1 (Δ5-desaturase): 20:2n-9-CoA is desaturated to Meadoyl-CoA (20:3n-9-CoA).

The degradation of Meadoyl-CoA can proceed via β-oxidation or further elongation and

desaturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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